Cas no 664369-65-7 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide
• CAS No: 664369-65-7
• MF: C₂₃H₁₉ClN₂O₂
• MW: 390.862164735794
• CID: 5508987
• Update Time: 2025-06-12

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzoyl-3,4-dihydro-2H-quinolin-6-yl)-2-chlorobenzamide
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide

• Inchi： 1S/C23H19ClN2O2/c24-20-11-5-4-10-19(20)22(27)25-18-12-13-21-17(15-18)9-6-14-26(21)23(28)16-7-2-1-3-8-16/h1-5,7-8,10-13,15H,6,9,14H2,(H,25,27)
• InChI Key： UURFEXFGSYJAFV-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(=O)C1=CC=CC=C1)(=O)C1=CC=CC=C1Cl

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide

Comprehensive Overview of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide (CAS No. 664369-65-7): Structure, Applications, and Research Insights

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide (CAS No. 664369-65-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This tetrahydroquinoline derivative combines a benzoyl group and a chlorobenzamide moiety, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

The compound's molecular structure features a tetrahydroquinoline core, which is a privileged scaffold in medicinal chemistry. The presence of the 2-chlorobenzamide group enhances its binding affinity to specific biological targets, while the 1-benzoyl substitution contributes to its metabolic stability. Recent studies suggest that derivatives of this compound may exhibit activity against inflammatory pathways or cell proliferation mechanisms, though extensive clinical validation is still required. This aligns with growing interest in small molecule therapeutics for chronic diseases.

From a synthetic chemistry perspective, CAS 664369-65-7 represents an interesting challenge due to its multiple functional groups. The compound's chiral center at position 1 of the tetrahydroquinoline ring raises questions about enantioselective synthesis and potential differences in biological activity between stereoisomers. Current optimization efforts focus on improving yield and purity while developing more sustainable synthetic routes, reflecting the pharmaceutical industry's push toward green chemistry principles.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The chlorine atom in its structure provides a distinct signature in mass spectrometry, while the aromatic protons generate characteristic patterns in 1H-NMR spectra. These analytical features are crucial for quality control in research settings, especially given the increasing demand for high-purity reference standards in drug development pipelines.

In the context of current research trends, N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide has been investigated for its potential in structure-activity relationship (SAR) studies. Computational chemistry approaches, including molecular docking and QSAR modeling, have been employed to predict its interactions with various biological targets. These in silico methods are particularly relevant given the pharmaceutical industry's growing reliance on AI-driven drug discovery platforms to accelerate development timelines.

The compound's physicochemical properties, including its logP value and aqueous solubility, make it an interesting candidate for formulation development. Researchers are exploring its behavior in various drug delivery systems, with particular attention to bioavailability enhancement strategies. This aligns with current pharmaceutical challenges in developing orally active small molecules with optimal ADME profiles.

From a regulatory perspective, CAS 664369-65-7 currently falls under research chemicals category with no reported commercial applications. However, its structural analogs have shown promise in preliminary studies related to neurological disorders and metabolic diseases, areas of significant unmet medical need. The scientific community continues to monitor developments involving this compound class, particularly in the context of personalized medicine approaches.

Ongoing research into tetrahydroquinoline derivatives like this compound reflects broader trends in fragment-based drug design and scaffold hopping strategies. The ability to systematically modify its benzamide moiety while maintaining the core tetrahydroquinoline structure provides medicinal chemists with valuable opportunities for lead optimization. Such approaches are increasingly important in addressing complex diseases requiring multi-target therapies.

As the scientific community seeks to understand the full potential of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-chlorobenzamide, several key questions remain unanswered. These include its exact mechanism of action, potential off-target effects, and optimal structural modifications for enhanced pharmacokinetic properties. Addressing these questions will require collaborative efforts across medicinal chemistry, pharmacology, and formulation science disciplines.